2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene

• IUPAC Name: 1,5-dichloro-2-fluoro-4-(2,2,2-trichloroethyl)benzene
• InChI: InChI=1S/C8H4Cl5F/c9-5-2-6(10)7(14)1-4(5)3-8(11,12)13/h1-2H,3H2
• InChI Key: PTOHSZMQQKPBGB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)Cl)Cl)CC(Cl)(Cl)Cl
• Molecular Formula: C8H4Cl5F
• Molecular Weight: 296.4 g/mol

Description

2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene (DCFT) is a fluorinated aromatic compound that has been widely studied due to its unique properties. It is a synthetic compound that is used in a variety of scientific research applications, such as in drug development and in the study of biochemical and physiological processes.

Scientific Research Applications

2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of drugs, as well as to study the mechanism of action of certain drugs. It has also been used to study the metabolism of drugs, and to identify potential drug targets. In addition, 2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene has been used in the development of new drugs and in the study of drug-drug interactions.

Mechanism of Action

The mechanism of action of 2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene is not completely understood. However, it is believed to bind to certain proteins in the body, which can alter the activity of these proteins. This can lead to changes in biochemical and physiological processes, which can then lead to the desired effects of the drug.
Biochemical and Physiological Effects
2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene has been shown to have a number of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, which can lead to changes in metabolic pathways and the production of certain hormones. It has also been shown to reduce inflammation and to reduce the production of certain cytokines. Finally, 2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene has been shown to have anti-cancer effects, which may be due to its ability to inhibit the growth of certain tumor cells.

Advantages and Limitations for Lab Experiments

2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene has a number of advantages and limitations when used in lab experiments. One advantage is that it is relatively easy to synthesize and to purify, which makes it a good choice for laboratory use. Additionally, it is relatively stable and can be stored for long periods of time. One limitation is that it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene in scientific research. One potential direction is to further study its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to identify potential drug targets, and to develop new drugs based on 2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene. Finally, further research could be done to explore the potential therapeutic applications of 2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene.

Synthesis Methods

2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene can be synthesized through a number of methods. The most common method is the reaction between 2,4-dichlorotoluene and trichloroethylene in the presence of a Lewis acid. This reaction produces a mixture of 2,4-Dichloro-5-(2',2',2'-trichloroethyl)fluorobenzene and other by-products, which can be separated through distillation. Another method is the reaction between trichloroethylene and 2,4-dichlorophenol in the presence of a palladium catalyst. This method produces a purer product, but is more expensive and time-consuming.